Cas no 339031-72-0 (4-CHLORO-N-(4-FLUOROPHENYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE)

• Product Name: 4-CHLORO-N-(4-FLUOROPHENYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• CAS No: 339031-72-0
• MF: C₁₇H₁₁ClFN₃O₂
• MW: 343.739546060562
• MDL: MFCD01316624
• CID: 5185359
• Update Time: 2026-03-05

4-CHLORO-N-(4-FLUOROPHENYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-(4-FLUOROPHENYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• 4-chloro-N-(4-fluorophenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 4-chloro-N-(4-fluorophenyl)-1,6-dihydro-6-oxo-1-phenyl-
• MLS000764213
• 4-chloro-N-(4-fluorophenyl)-6-oxo-1-phenylpyridazine-3-carboxamide
• SMR000335039
• Oprea1_068413
• BDBM71058
• cid_1486255
• HMS2702H23
• 4-chloro-N-(4-fluorophenyl)-6-oxo-1-phenyl-3-pyridazinecarboxamide
• 4-chloro-N-(4-fluorophenyl)-6-keto-1-phenyl-pyridazine-3-carbo

• MDL： MFCD01316624
• Inchi： 1S/C17H11ClFN3O2/c18-14-10-15(23)22(13-4-2-1-3-5-13)21-16(14)17(24)20-12-8-6-11(19)7-9-12/h1-10H,(H,20,24)
• InChI Key： OKEYEGFUDUETQP-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C2C=CC=CC=2)N=C1C(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 564
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-CHLORO-N-(4-FLUOROPHENYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE

Introduction to CAS No 339031-72-0: 4-Chloro-N-(4-fluorophenyl)-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide

The compound with CAS No 339031-72-0, known as 4-chloro-N-(4-fluorophenyl)-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazinone derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Pyridazinones are a group of heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms and a ketone group. The 4-chloro-N-(4-fluorophenyl)-6-oxo substitution pattern in this compound suggests a high degree of structural complexity and functional diversity. The presence of chlorine and fluorine substituents further enhances its chemical reactivity and biological potency.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity, which is crucial in various cellular signaling pathways. Researchers have demonstrated that 4-chloro-N-(4-fluorophenyl)-6-oxo derivatives can selectively inhibit key enzymes involved in inflammation and cancer progression. This makes them promising candidates for the development of novel anti-inflammatory and anticancer agents.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including nucleophilic aromatic substitution and oxidative coupling. The incorporation of the phenyl group at position 1 and the fluorophenyl substituent at position 4 plays a critical role in optimizing its pharmacokinetic properties, such as solubility and bioavailability.

In terms of biological evaluation, this compound has shown remarkable selectivity towards certain receptor targets, making it a valuable tool for studying receptor-ligand interactions. Its ability to modulate G-protein coupled receptors (GPCRs) has been extensively investigated, with recent findings suggesting potential applications in the treatment of neurodegenerative diseases.

The structural features of 4-chloro-N-(4-fluorophenyl)-6-oxo also contribute to its stability under physiological conditions, which is essential for its efficacy as a therapeutic agent. Computational studies using molecular docking techniques have provided insights into its binding affinity with various protein targets, further validating its potential as a drug candidate.

Moreover, the pyridazinone core of this compound has been implicated in its ability to scavenge free radicals, suggesting antioxidant properties that could be leveraged in the development of skincare products or supplements aimed at combating oxidative stress.

In conclusion, CAS No 339031-72-0 represents a cutting-edge advancement in medicinal chemistry, offering a wealth of opportunities for further research and development. Its unique structure and diverse biological activities position it as a key player in the quest for innovative therapeutic solutions across multiple disease areas.